Cas no 2803859-29-0 (methyl 6-oxo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylate)

• Product Name: methyl 6-oxo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylate
• CAS No: 2803859-29-0
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5665654
• PubChem ID: 165603905
• Update Time: 2025-06-08

methyl 6-oxo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,7-dihydro-6-oxo-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylate (ACI)
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid, 6,7-dihydro-6-oxo-, methyl ester (ACI)
• methyl 6-oxo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylate

• Inchi： 1S/C8H8N2O4/c1-13-8(12)6-2-7-10(9-6)3-5(11)4-14-7/h2H,3-4H2,1H3
• InChI Key： RELPGSDVNZOVTN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2OCC(CN2N=1)=O)OC

Additional information on methyl 6-oxo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylate

Exploring the Potential of Methyl 6-oxo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate (CAS No. 2803859-29-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, methyl 6-oxo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate (CAS No. 2803859-29-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo-oxazine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's pyrazolo[3,2-b][1,3]oxazine scaffold is a key feature that distinguishes it from other heterocyclic systems. This framework is known for its stability and ability to interact with various biological targets, making it a promising candidate for the design of novel therapeutics. Recent studies have explored its potential in addressing inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

One of the most searched questions in the context of CAS No. 2803859-29-0 revolves around its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, often involving cyclization and esterification techniques. Its methyl carboxylate moiety further enhances its reactivity, enabling derivatization for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties, a topic frequently discussed in modern drug design forums.

Another hot topic in the scientific community is the role of methyl 6-oxo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate in green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce the environmental footprint of pharmaceutical production. This aligns with global efforts to promote sustainable practices in the chemical industry, a subject widely searched by professionals and students alike.

From a commercial perspective, the demand for CAS No. 2803859-29-0 is driven by its potential in high-throughput screening (HTS) libraries. Its structural complexity and functional groups make it a valuable building block for combinatorial chemistry, a technique widely used in early-stage drug discovery. Companies specializing in custom synthesis and contract research often highlight such compounds to attract collaborations with biotech and pharmaceutical firms.

In conclusion, methyl 6-oxo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate represents a fascinating area of research at the intersection of medicinal chemistry and material science. Its unique properties and adaptability position it as a compound with broad potential, resonating with current trends in targeted therapy and sustainable innovation. As scientific inquiry continues to uncover its applications, this molecule is poised to play a pivotal role in the future of pharmaceutical development.